Cas no 110086-21-0 (5-(2-phenylpropan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 5-(2-phenylpropan-2-yl)-1H-pyrazol-3-amine
• CAS No: 110086-21-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 3230920
• PubChem ID: 165704278
• Update Time: 2025-04-21

5-(2-phenylpropan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-3-AMINE, 5-(1-METHYL-1-PHENYLETHYL)-
• 5-(2-phenylpropan-2-yl)-1H-pyrazol-3-amine
• EN300-1877759
• 110086-21-0

• Inchi： 1S/C12H15N3/c1-12(2,9-6-4-3-5-7-9)10-8-11(13)15-14-10/h3-8H,1-2H3,(H3,13,14,15)
• InChI Key： JERBANAUBAKQER-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491Da
• Monoisotopic Mass: 201.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų